Merpofos
Overview
Description
AI 3-25610 is a bioactive chemical.
Scientific Research Applications
Phytoremediation of Heavy Metals A study by Hsieh et al. (2009) demonstrated the use of a specific mercuric ion binding protein (MerP) in transgenic Arabidopsis plants for phytoremediation. This modified plant showed higher tolerance and accumulation capacity for heavy metals like mercury, cadmium, and lead compared to control plants. MerP was localized in the cell membrane and vesicles, indicating its potential application in heavy metal decontamination.
Representation in Knot-Tying Tasks Takamatsu et al. (2006) discussed the application of learning from observation (LFO) in robotics, particularly in manipulating deformable objects like knot-tying, using the knot theory. Although not directly referencing "Merpofos", this study on knot representation, planning, and execution provides insight into the complexities of learning and applying intricate tasks in robotics and AI Takamatsu et al., 2006.
Educational Frameworks The Model of Educational Reconstruction (MER), as presented by Duit et al. (2012), is a framework for improving teaching and learning in science education. This model emphasizes the equal attention to science subject matter and student learning needs, aiming to enhance the quality of teaching and learning processes.
Pedagogical Affordances in Science Education Wu and Puntambekar (2012) explored the pedagogical affordances of Multiple External Representations (MERs) in science education. Their study focused on how MERs can support students' engagement in scientific processes and develop competent scientific practices, providing valuable insights into effective science teaching methods Wu & Puntambekar, 2012.
Cloud Computing in Workflow Scheduling The Maximum Effective Reduction (MER) algorithm, as discussed by Lee et al. (2015), focuses on resource-efficient workflow scheduling in cloud environments. This algorithm is designed to optimize resource usage in scientific workflow applications, demonstrating a practical application in computational science.
properties
CAS RN |
3568-56-7 |
|---|---|
Product Name |
Merpofos |
Molecular Formula |
C11H18NO2PS2 |
Molecular Weight |
291.4 g/mol |
IUPAC Name |
N-[ethoxy-(3-methyl-4-methylsulfanylphenoxy)phosphinothioyl]methanamine |
InChI |
InChI=1S/C11H18NO2PS2/c1-5-13-15(16,12-3)14-10-6-7-11(17-4)9(2)8-10/h6-8H,5H2,1-4H3,(H,12,16) |
InChI Key |
VVWUVTCRNUHSNB-UHFFFAOYSA-N |
SMILES |
CCOP(=S)(NC)OC1=CC(=C(C=C1)SC)C |
Canonical SMILES |
CCOP(=S)(NC)OC1=CC(=C(C=C1)SC)C |
Appearance |
Solid powder |
Other CAS RN |
3568-56-7 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AI 3-25610 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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